1-Methylcyclopropane-1-carbaldehyde
Overview
Description
1-Methylcyclopropane-1-carbaldehyde is a chemical compound with the CAS Number: 4515-89-3 . It has a molecular weight of 84.12 and is a liquid in its physical form .
Molecular Structure Analysis
The molecular structure of 1-Methylcyclopropane-1-carbaldehyde consists of 5 carbon atoms, 8 hydrogen atoms, and 1 oxygen atom . The exact mass is 84.057518 Da .Physical And Chemical Properties Analysis
1-Methylcyclopropane-1-carbaldehyde is a liquid . It has a molecular weight of 84.12 . The storage temperature is -10 degrees .Scientific Research Applications
Material Science: Polymer Preservation
1-Methylcyclopropane-1-carbaldehyde is utilized in material science for the preservation of polymers. It acts as a stabilizing agent that can be incorporated into polymer matrices to enhance their durability and resistance to degradation under various environmental conditions .
Life Science: Ethylene Inhibition
In life sciences, this compound finds application as an ethylene inhibitor. It’s used in the study of plant physiology, particularly in understanding the role of ethylene in plant growth and fruit ripening processes .
Chemical Synthesis: Cyclopropene Chemistry
The compound plays a significant role in cyclopropene chemistry, where it’s used as a precursor or intermediate in the synthesis of more complex molecules. Its reactivity is harnessed in various organic synthesis reactions, contributing to the development of new synthetic methodologies .
Chromatography: Analytical Standard
In chromatography, 1-Methylcyclopropane-1-carbaldehyde serves as an analytical standard. It’s used to calibrate instruments and validate methods, ensuring accurate measurement of volatile compounds in complex mixtures .
Analytical Research: Fruit Quality Assessment
Analytical research leverages this compound in the assessment of fruit quality. It’s particularly useful in studies aimed at prolonging the shelf life of fruits and understanding the biochemical changes during storage .
Agriculture: Post-Harvest Technology
In agriculture, the compound is applied in post-harvest technology to maintain the quality of harvested crops. It’s used to treat fruits to delay ripening and extend shelf life, which is crucial for long-distance transportation and storage .
Food Science: Preservation of Edible Horticultural Crops
1-Methylcyclopropane-1-carbaldehyde is also significant in food science, where it’s used to improve the storage potential and maintain the quality of edible horticultural crops. It helps in preserving the freshness and nutritional value of fruits and vegetables .
Pharmaceuticals: Potential Preservative
While direct applications in pharmaceuticals are not extensively documented, the properties of 1-Methylcyclopropane-1-carbaldehyde suggest potential uses as a preservative or stabilizer in the formulation of certain medications, especially where protection against oxidation is required .
Safety and Hazards
The safety information for 1-Methylcyclopropane-1-carbaldehyde includes several hazard statements: H225, H315, H319, H335 . The precautionary statements include P210, P233, P240, P241, P242, P243, P261, P264, P271, P280, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501 .
Mechanism of Action
Target of Action
It’s structurally similar compound, 1-methylcyclopropanecarboxylic acid, has been used in the identification of selective orthosteric ligands for both free fatty acid receptor 2 (ffa2) and free fatty acid receptor 3 (ffa3) .
Mode of Action
It’s structurally similar compound, 1-methylcyclopropene (1-mcp), is known to inhibit ethylene perception by binding to ethylene receptors to form an ethylene-receptor complex .
Biochemical Pathways
1-mcp, a structurally similar compound, is known to affect the ethylene biosynthesis pathway .
Result of Action
1-mcp, a structurally similar compound, is known to result in delayed fruit ripening .
Action Environment
For 1-mcp, the effect was optimal at 1 μl/l, with a treatment time of 12–24 h, when the storage temperature was 0 °c for temperate fruits or 20 °c for tropical fruits, and when the shelf temperature was 20 °c .
properties
IUPAC Name |
1-methylcyclopropane-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O/c1-5(4-6)2-3-5/h4H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOJZSEYEQKWUSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
84.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylcyclopropane-1-carbaldehyde | |
CAS RN |
4515-89-3 |
Source
|
| Record name | 1-methylcyclopropane-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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